Cas no 3164-28-1 (Benzoxazole, 6-nitro-2-phenyl-)

• Product Name: Benzoxazole, 6-nitro-2-phenyl-
• CAS No: 3164-28-1
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 1447952
• PubChem ID: 3092936
• Update Time: 2025-04-20

Benzoxazole, 6-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 6-nitro-2-phenyl-
• 2-phenyl-6-nitrobenzoxazole
• 6-nitro-2-phenylbenzo[d]oxazole
• 3164-28-1
• MFCD00628949
• phenyl-6-nitrobenzoxazole
• DTXSID401319973
• MLS000712632
• AKOS000635031
• STL257253
• CHEMBL502315
• SCHEMBL2246143
• DB-365262
• cid_3092936
• SMR000282399
• HMS2670C17
• F94721
• 6-nitro-2-phenyl-1,3-benzoxazole
• BDBM93825
• Oprea1_282613

• Inchi： 1S/C13H8N2O3/c16-15(17)10-6-7-11-12(8-10)18-13(14-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： AYJKXHHUESVOBM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.05354
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17